Xanthocerasic acid
Overview
Description
Xanthocerasic acid is a natural product found in Xanthoceras sorbifolium with data available.
Scientific Research Applications
HIV-1 Protease Inhibition
Xanthocerasic acid, derived from the wood of Xanthoceras sorbifolia, demonstrates inhibitory effects against HIV-1 protease. It's one of the active compounds identified to hinder the viral protease, vital for the maturation of the HIV-1 virus, suggesting potential applications in HIV-1 treatment (Ma et al., 2000).
Agricultural and Industrial Applications
Xanthoceras sorbifolia seeds, rich in oil with unsaturated very long-chain fatty acids, offer applications in cosmetics and biodiesel production. The seeds’ meal, post oil extraction, is high in protein and essential amino acids, beneficial in agriculture as animal feed or fertilizers. Additionally, the seeds contain saponins, compounds with applications in traditional Chinese medicine and potentially in various industries (Venegas-Calerón et al., 2017).
Anti-Tumor and Radical-Scavenging Activities
Compounds isolated from Xanthoceras sorbifolia, including polyphenols, have been studied for their anti-tumor and radical-scavenging activities. Although these compounds didn't show significant cytotoxicity against various tumor cell lines, they exhibited strong radical-scavenging activity, hinting at their potential in medical and pharmacological applications (Yang et al., 2016).
Cognitive Function Improvement
Research indicates that Xanthoceras sorbifolia husks might have a protective effect on cognitive impairment. Studies suggest that these effects could be linked to the regulation of gut microbiota and metabolic pathways, highlighting potential applications in treating cognitive disorders and understanding the gut-brain axis (Rong et al., 2020).
properties
Product Name |
Xanthocerasic acid |
|---|---|
Molecular Formula |
C30H46O4 |
Molecular Weight |
470.7 g/mol |
IUPAC Name |
(2S)-2-[(4S,5R,9R,10R,13S,14S,17S)-4-(hydroxymethyl)-4,10,13,14-tetramethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoic acid |
InChI |
InChI=1S/C30H46O4/c1-19(2)8-7-9-20(26(33)34)21-12-16-30(6)23-10-11-24-27(3,22(23)13-17-29(21,30)5)15-14-25(32)28(24,4)18-31/h8,10,20-22,24,31H,7,9,11-18H2,1-6H3,(H,33,34)/t20-,21-,22-,24+,27+,28+,29-,30+/m0/s1 |
InChI Key |
VOAKMNNRISZQAG-GJFGDYKQSA-N |
Isomeric SMILES |
CC(=CCC[C@@H]([C@@H]1CC[C@]2([C@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CCC(=O)[C@]4(C)CO)C)C)C)C(=O)O)C |
Canonical SMILES |
CC(=CCCC(C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)CO)C)C)C)C(=O)O)C |
synonyms |
29-hydroxy-3-oxotirucalla-7,24-dien-21-oic acid xanthocerasic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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